Cas no 363-51-9 (2-chloro-6-fluoro-aniline)

• Product Name: 2-chloro-6-fluoro-aniline
• CAS No: 363-51-9
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD00040309
• CID: 37058
• PubChem ID: 2734205
• Update Time: 2025-05-23

2-chloro-6-fluoro-aniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoroaniline
• 2-chloro-6-fluorobenzenamine
• 2.6-ClF-C6H3NH2
• 2-Chlor-6-fluor-anilin
• 2-chloro-6-fluoro-aniline
• 2-chloro-6-fluorophenylamine
• 6-chloro-2-fluorophenylamine
• Aniline,2-chloro-6-fluoro- (8CI)
• 2-Fluoro-6-chloroaniline
• Benzenamine, 2-chloro-6-fluoro-
• 2-Chloro-6-fluoro-phenylamine
• PubChem1528
• 2-chloro-6-fluoro aniline
• KSC226K2N
• ZJLAWMDJTMMTQB-UHFFFAOYSA-N
• SBB004109
• MFCD00040309
• Aniline, 2-chloro-6-fluoro-
• PS-8953
• DS-0864
• EN300-85182
• AM20060184
• GC4UKN4T4Y
• A19750
• NS00041449
• Benzenamine, 2-chloro-6-fluoro-;2-Chloro-6-fluoroaniline;2-Chloro-6-fluoroani
• W-106623
• FT-0601468
• SCHEMBL108385
• EINECS 206-657-1
• SY006081
• AKOS005256217
• DTXSID90189838
• CS-W007751
• AC-3667
• C2126
• 363-51-9
• DB-006077
• 6-Fluoro-2-chloroaniline
• DTXCID50112329
• 206-657-1

• MDL： MFCD00040309
• Inchi： 1S/C6H5ClFN/c7-4-2-1-3-5(8)6(4)9/h1-3H,9H2
• InChI Key： ZJLAWMDJTMMTQB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1N)F

Computed Properties

• Exact Mass: 145.00900
• Monoisotopic Mass: 145.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Not available
• Density: 1.316
• Melting Point: 32°C(lit.)
• Boiling Point: 91°C/30mmHg(lit.)
• Flash Point: 67-69℃/14mm
• Refractive Index: 1.548-1.554
• PSA: 26.02000
• LogP: 2.64250
• Solubility: Not available

2-chloro-6-fluoro-aniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：2811
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD20449)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-chloro-6-fluoro-aniline

Professional Introduction to 2-chloro-6-fluoro-aniline (CAS No. 363-51-9)

2-chloro-6-fluoro-aniline, with the chemical formula C₆H₅ClFN₂, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 363-51-9, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including both chloro and fluoro substituents on a benzene ring, make it a versatile building block for further chemical modifications.

The significance of 2-chloro-6-fluoro-aniline lies in its ability to participate in diverse chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions enable the introduction of additional functional groups, thereby expanding the structural diversity of potential drug candidates. In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts.

One of the most compelling applications of 2-chloro-6-fluoro-aniline is in the development of novel pharmaceutical agents. Researchers have leveraged its reactivity to synthesize a range of compounds with therapeutic potential. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom's ability to influence electronic properties and metabolic pathways has been particularly valuable in this context.

In addition to its pharmaceutical applications, 2-chloro-6-fluoro-aniline has found utility in agrochemical research. Fluorinated aromatic amines are known for their efficacy as herbicides and pesticides due to their ability to disrupt essential biological processes in weeds and pests while maintaining low toxicity to crops. The incorporation of both chloro and fluoro groups enhances the compound's binding affinity to biological targets, leading to more potent and selective agrochemical formulations.

The synthesis of 2-chloro-6-fluoro-aniline typically involves multi-step processes that begin with the chlorination and fluorination of aniline derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of 2-chloro-6-fluoro-aniline's reactivity and mechanistic pathways. Molecular modeling studies have provided insights into how structural modifications affect biological activity, enabling researchers to design more effective derivatives with fewer side effects. This computational approach complements experimental work by predicting outcomes before costly synthesis attempts.

The role of 2-chloro-6-fluoro-aniline in medicinal chemistry extends beyond simple intermediates. It has been incorporated into complex drug molecules that exhibit unique pharmacological properties. For example, researchers have synthesized fluorinated anilines that act as potent antiviral agents by interfering with viral replication mechanisms. The precise placement of chloro and fluoro groups plays a critical role in modulating drug efficacy and selectivity.

In conclusion, 2-chloro-6-fluoro-aniline (CAS No. 363-51-9) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural versatility allows for the creation of diverse derivatives with tailored biological activities. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in the development of innovative chemical entities.